Cas no 131933-15-8 (Adenosine, 2-(3-methylbutoxy)-)

• Product Name: Adenosine, 2-(3-methylbutoxy)-
• CAS No: 131933-15-8
• MF: C₁₅H₂₃N₅O₅
• MW: 353.373623132706
• CID: 1229466
• PubChem ID: 14842850
• Update Time: 2025-04-20

Adenosine, 2-(3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2-(3-methylbutoxy)-
• 131933-15-8
• (2R,3R,4S,5R)-2-(6-Amino-2-(isopentyloxy)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol

• Inchi： 1S/C15H23N5O5/c1-7(2)3-4-24-15-18-12(16)9-13(19-15)20(6-17-9)14-11(23)10(22)8(5-21)25-14/h6-8,10-11,14,21-23H,3-5H2,1-2H3,(H2,16,18,19)/t8-,10-,11-,14-/m1/s1
• InChI Key： NYOATRQJOMGEOO-IDTAVKCVSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(=NC1=2)OCCC(C)C)O)O

Computed Properties

• Exact Mass: 353.16991885g/mol
• Monoisotopic Mass: 353.16991885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 149Ų